Cas no 1335402-19-1 ((2E,4E,6E)-2,4,6-Nonatrienal-13C2)

• Product Name: (2E,4E,6E)-2,4,6-Nonatrienal-13C2
• CAS No: 1335402-19-1
• MF: C₉H₁₂O
• MW: 138.176292419434
• CID: 4553518
• Update Time: 2025-10-30

(2E,4E,6E)-2,4,6-Nonatrienal-13C2 Chemical and Physical Properties

Names and Identifiers

• (2E,4E,6E)-2,4,6-Nonatrienal-13C2
• XHDSWFFUGPJMMN-YEFBJGOZSA-N

• Inchi： 1S/C9H12O/c1-2-3-4-5-6-7-8-9-10/h3-9H,2H2,1H3/b4-3+,6-5+,8-7+/i8+1,9+1
• InChI Key： XHDSWFFUGPJMMN-YEFBJGOZSA-N
• SMILES： O=[13C]([H])/[13C](/[H])=C(\[H])/C(/[H])=C(\[H])/C(/[H])=C(\[H])/C([H])([H])C([H])([H])[H]

Additional information on (2E,4E,6E)-2,4,6-Nonatrienal-13C2

Research Brief on (2E,4E,6E)-2,4,6-Nonatrienal-13C2 and Related Compound 1335402-19-1

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of isotopically labeled compounds and novel small molecules in drug discovery and metabolic studies. This research brief focuses on the latest findings related to the compound (2E,4E,6E)-2,4,6-Nonatrienal-13C2 and its association with the compound 1335402-19-1, providing insights into their applications, synthesis, and biological relevance.

(2E,4E,6E)-2,4,6-Nonatrienal-13C2 is a carbon-13 labeled derivative of nonatrienal, a volatile organic compound known for its role in flavor and fragrance industries. The isotopic labeling with 13C2 enables precise tracking in metabolic pathways and pharmacokinetic studies, making it a valuable tool in biomedical research. Recent studies have explored its utility in understanding lipid peroxidation processes and its potential as a biomarker for oxidative stress-related diseases.

The compound 1335402-19-1, on the other hand, has emerged as a promising small molecule with potential therapeutic applications. Literature reviews indicate its involvement in modulating specific enzymatic pathways, particularly those related to inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key inflammatory mediators in vitro, suggesting its potential as a lead compound for anti-inflammatory drug development.

Synthetic approaches for (2E,4E,6E)-2,4,6-Nonatrienal-13C2 have been refined to achieve higher yields and purity. A recent publication in Organic Letters (2024) detailed a novel catalytic method for its synthesis, emphasizing the use of sustainable reagents and mild reaction conditions. This advancement is expected to facilitate broader adoption of the compound in research settings.

In pharmacokinetic studies, (2E,4E,6E)-2,4,6-Nonatrienal-13C2 has shown favorable absorption and distribution profiles, as reported in a 2023 study in Drug Metabolism and Disposition. The study utilized advanced mass spectrometry techniques to trace the compound's metabolites, revealing its rapid clearance and minimal toxicity, which are critical attributes for its use in clinical research.

Future research directions for these compounds include exploring their synergistic effects in combination therapies and further elucidating their mechanisms of action. Collaborative efforts between academic and industrial researchers are anticipated to accelerate the translation of these findings into practical applications, such as targeted therapies and diagnostic tools.

In conclusion, (2E,4E,6E)-2,4,6-Nonatrienal-13C2 and 1335402-19-1 represent important tools and candidates in chemical biology and pharmaceutical research. Their continued study holds promise for advancing our understanding of metabolic pathways and developing novel therapeutic strategies.